Cas no 136979-06-1 (1H-Pyrrole-3-carboxylic acid,2-cyano-5-(3,4-dichlorophenyl)-1-methoxy-)

• Product name: 1H-Pyrrole-3-carboxylic acid,2-cyano-5-(3,4-dichlorophenyl)-1-methoxy-
• CAS No: 136979-06-1
• MF: C₁₃H₈Cl₂N₂O₃
• MW: 311.120221138
• CID: 1249871

1H-Pyrrole-3-carboxylic acid,2-cyano-5-(3,4-dichlorophenyl)-1-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid,2-cyano-5-(3,4-dichlorophenyl)-1-methoxy-
• 1H-Pyrrole-3-carboxylic acid, 2-cyano-5-(3,4-dichlorophenyl)-1-methoxy-

• Inchi： 1S/C13H8Cl2N2O3/c1-20-17-11(5-8(13(18)19)12(17)6-16)7-2-3-9(14)10(15)4-7/h2-5H,1H3,(H,18,19)
• InChI Key： NTYNEDSNLUXMQD-UHFFFAOYSA-N
• SMILES： N1(OC)C(C2=CC=C(Cl)C(Cl)=C2)=CC(C(O)=O)=C1C#N

Computed Properties

• Exact Mass: 309.99134

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 528.7±60.0 °C(Predicted)
• PSA: 75.25
• pka: 2.47±0.50(Predicted)